N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-[4-(propan-2-yl)phenoxy]acetamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C15H21NO4S/c1-11(2)12-3-5-14(6-4-12)20-9-15(17)16-13-7-8-21(18,19)10-13/h3-6,11,13H,7-10H2,1-2H3,(H,16,17)
• InChI Key: HDUUCWYRRMZHCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2CCS(=O)(=O)C2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-[4-(propan-2-yl)phenoxy]acetamide, also known as DTTA, is a synthetic compound used in scientific research. It is a thiol-reactive compound that is commonly used as a reducing agent to break disulfide bonds in proteins. DTTA is also used as a crosslinker and a stabilizer in biochemical and physiological studies.

Scientific Research Applications

Synthetic Chemistry and Drug Development

• Enantioselective Synthesis for β-blocker Development : Enantiomers of phenylacetamide derivatives have been synthesized with high enantiomeric excess using lipase catalysis, indicating potential for the development of cardioselective β-blockers like atenolol, showcasing the role of similar compounds in drug synthesis processes (Lund, Bøckmann, & Jacobsen, 2016).

• Pharmacological Evaluation for Anti-inflammatory and Antioxidant Activities : Compounds structurally related to the given chemical name have been evaluated for their pharmacological potential including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, demonstrating the broader applicability in therapeutic agent development (Faheem, 2018).

Analytical Chemistry and Biological Applications

• Fluorescent Probing for Carbonyl Compounds : Utilization of related compounds as molecular probes for trace measurement of carbonyl compounds in water samples indicates the importance in analytical methodologies for environmental monitoring (Houdier, Perrier, Defrancq, & Legrand, 2000).

• Antioxidant Mechanisms : Studies on phenolic derivatives, which share functional groups with the specified compound, as inhibitors of lipid peroxidation and radical scavengers contribute to understanding their role in biochemical pathways related to oxidative stress and potential therapeutic effects (Dinis, Madeira, & Almeida, 1994).